Chromium trihydroxide
Overview
Description
Chromium trihydroxide, often associated with its oxyhydroxide forms, is a compound that has been studied for its unique chemical and physical properties. Research in this area has primarily focused on the synthesis, molecular structure, chemical reactions, and properties of chromium oxyhydroxide materials.
Synthesis Analysis
The synthesis of chromium oxyhydroxide nanomaterials has been achieved through various methods, including soft chemical hydrothermal routes. These methods result in nanomaterials with distinct platelet morphologies and clear edges, typically around 11 nm in diameter. The synthesis conditions, such as temperature, pH, and reaction duration, significantly influence the characteristics of the final product (Yang et al., 2010).
Molecular Structure Analysis
The molecular structure of chromium oxyhydroxide materials has been analyzed using techniques such as X-ray diffraction (XRD) and transmission electron microscopy (TEM). These studies reveal the platelet morphology and provide insights into the bonding of trivalent chromium within the materials. The structural analyses contribute to understanding the thermal stability and other physical properties of the nanomaterials (Yang et al., 2010).
Chemical Reactions and Properties
Chromium oxyhydroxide participates in various chemical reactions, including redox transformations and interactions with organic and inorganic compounds. Its reactivity is influenced by its molecular structure and the environmental conditions. These reactions are crucial for understanding the compound's applications in catalysis and material science (Rai et al., 1989).
Physical Properties Analysis
The physical properties of chromium oxyhydroxide, such as its thermal stability, surface area, and morphology, have been extensively studied. These properties are essential for applications in catalysis, environmental remediation, and as precursors for other chromium-based materials (Yang et al., 2010).
Chemical Properties Analysis
Chromium oxyhydroxide exhibits a variety of chemical properties, including redox behavior and interactions with different chemical species. These properties are significant for its functionality in various industrial and environmental applications. Understanding these chemical properties is essential for designing and synthesizing new chromium-based materials with targeted functionalities (Rai et al., 1989).
Scientific Research Applications
Environmental Remediation : Chromium, in its trivalent form (Cr(III)), is used in biological remediation technologies such as bioremediation and phytoremediation to clean up Cr-contaminated soils, sediments, and waters. These methods have gained interest due to their low cost and environmentally friendly nature (Zayed & Terry, 2003).
Passive Films on Electrodes : Studies have shown that oxide-hydroxide films are formed on chromium in various solutions, suggesting applications in corrosion resistance and material science (Stypuła & Stoch, 1994).
Industrial Uses and Properties : Chromium is widely used in manufacturing, with its trivalent state commonly found in combination with other metals. Its properties contribute to the effectiveness of stainless steel, chrome plating, and other protective applications (Barnhart, 1997).
Toxicity of Different Chromium Forms : Trivalent chromium is an essential trace element with low toxicity, while hexavalent chromium is highly toxic and carcinogenic. Understanding these differences is crucial for handling and environmental management (Baruthio, 2007).
Photoelectrochemical Properties : Research on passive films on chromium indicates different hydration degrees of Cr(III) oxides, which impacts the material's insulating or conducting properties (Sunseri, Piazza, & Quarto, 1990).
Synthesis and Stability of Cr(III) Hydroxides : The stability of Chromium (III) hydroxides, both plain and mixed with iron, is crucial in groundwater treatment technologies. Their solubility and environmental stability are key considerations (Papassiopi et al., 2014).
Adsorbents for Chromium Remediation : Adsorption methods, including the use of activated carbons and other low-cost adsorbents, are effective for chromium removal from water, particularly in converting toxic Cr(VI) to the less harmful Cr(III) form (Mohan & Pittman, 2006).
Role in Human Health and Diabetes : Chromium, especially in its trivalent form, is important for human health, impacting glucose metabolism and insulin action. Its supplementation in diabetes management is a topic of ongoing research (Cefalu & Hu, 2004).
Future Directions
Chromium (III) Hydroxide is noteworthy for its various applications and unique properties . It is used as a pigment, in the textile industry as a mordant, and as a catalyst for organic reactions . Future investigations may leverage the intricate interplay between chromium and mitochondrial ATP synthase .
properties
IUPAC Name |
chromium;trihydrate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Cr.3H2O/h;3*1H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LXMQZGGLHVSEBA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
O.O.O.[Cr] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
CrH6O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID0051651 |
Source
|
| Record name | Chromium trihydroxide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID0051651 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
106.042 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Dry Powder, Blue to green solid; [ICSC] Practically insoluble in water; [Merck Index], BLUE-TO-GREEN POWDER OR BLACK PARTICLES. |
Source
|
| Record name | Chromium hydroxide (Cr(OH)3) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Chromium trihydroxide | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/2512 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
| Record name | CHROMIUM (III) HYDROXIDE HYDRATE | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1455 | |
| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
| Explanation | Creative Commons CC BY 4.0 | |
Solubility |
In an experiment performed under inert gas atmosphere, the solubility /in water/ of freshly precipitated chromium(III) hydroxide was determined from under-saturation and from over-saturation at different pH. As an amphoteric hydroxide, the solubility curve of chromium(III) hydroxide is parabolic, depending on pH. The solubility is as follows: >pH 4: moderately soluble; pH 6.8 - 11.5: insoluble; > pH 11.5 - 14 slightly soluble ... at pH 4, the solubility was about 520 mg/L; at pH 6.8 to 11.8, the solubility was about 0.005 mg/L, Insoluble in water, Soluble in acids and strong alkalies, Solubility in water: none |
Source
|
| Record name | CHROMIUM TRIHYDROXIDE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5796 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
| Record name | CHROMIUM (III) HYDROXIDE HYDRATE | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1455 | |
| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
| Explanation | Creative Commons CC BY 4.0 | |
Product Name |
Chromium trihydroxide | |
Color/Form |
Green, gelatinous precipitate | |
CAS RN |
1308-14-1 |
Source
|
| Record name | Chromium trihydroxide | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001308141 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Chromium hydroxide (Cr(OH)3) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Chromium trihydroxide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID0051651 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Chromium (III) hydroxide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.013.781 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | CHROMIUM TRIHYDROXIDE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5796 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
| Record name | CHROMIUM (III) HYDROXIDE HYDRATE | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1455 | |
| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
| Explanation | Creative Commons CC BY 4.0 | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
